Cas no 408320-46-7 (Naphthalene, 6-ethynyl-1,2,3,4-tetrahydro-)

• Product Name: Naphthalene, 6-ethynyl-1,2,3,4-tetrahydro-
• CAS No: 408320-46-7
• MF: C₁₂H₁₂
• MW: 156.223683357239
• MDL: MFCD22665776
• CID: 1512967
• PubChem ID: 19694967
• Update Time: 2025-05-24

Naphthalene, 6-ethynyl-1,2,3,4-tetrahydro- Chemical and Physical Properties

Names and Identifiers

• 6-Ethynyl-1,2,3,4-tetrahydronaphthalene
• Naphthalene, 6-ethynyl-1,2,3,4-tetrahydro-
• Naphthalene,6-ethynyl-1,2,3,4-tetrahydro-
• MFCD22665776
• CS-B0613
• CS-14373
• A1-39972
• 408320-46-7
• AKOS037650157
• SY313566

• MDL： MFCD22665776
• Inchi： 1S/C12H12/c1-2-10-7-8-11-5-3-4-6-12(11)9-10/h1,7-9H,3-6H2
• InChI Key： VWGFOJGZFLPNDI-UHFFFAOYSA-N
• SMILES： C1CC2C=C(C#C)C=CC=2CC1

Computed Properties

• Exact Mass: 156.093900383g/mol
• Monoisotopic Mass: 156.093900383g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0
• XLogP3: 3.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Tetralins Tetralins
• Solvents and Organic Chemicals Organic Compounds Benzenoids Tetralins

Additional information on Naphthalene, 6-ethynyl-1,2,3,4-tetrahydro-

Introduction to Naphthalene, 6-ethynyl-1,2,3,4-tetrahydro- (CAS No. 408320-46-7)

Naphthalene, 6-ethynyl-1,2,3,4-tetrahydro- is a specialized organic compound with a unique molecular structure that has garnered significant attention in the field of pharmaceutical chemistry and materials science. This compound, identified by its CAS number 408320-46-7, belongs to the class of tetrahydronaphthalene derivatives, featuring an ethynyl group at the 6-position. Its distinct chemical properties make it a valuable intermediate in the synthesis of various bioactive molecules and advanced functional materials.

The molecular formula of Naphthalene, 6-ethynyl-1,2,3,4-tetrahydro- is C₁₁H₁₀. The presence of the ethynyl (-C≡CH) moiety introduces a high degree of reactivity, enabling diverse chemical transformations that are pivotal for drug development and material innovation. This reactivity has been leveraged in recent studies to explore its potential applications in medicinal chemistry.

In recent years, researchers have been increasingly interested in the pharmacological properties of Naphthalene, 6-ethynyl-1,2,3,4-tetrahydro-. The compound's ability to act as a precursor for more complex molecules has been demonstrated in several synthetic pathways. For instance, it has been utilized in the preparation of novel heterocyclic compounds that exhibit promising biological activities. These activities include anti-inflammatory, antimicrobial, and even anticancer effects, which have been investigated through both in vitro and in vivo models.

One of the most compelling aspects of Naphthalene, 6-ethynyl-1,2,3,4-tetrahydro- is its versatility in cross-coupling reactions. The ethynyl group serves as an excellent substrate for palladium-catalyzed reactions such as Suzuki-Miyaura and Sonogashira couplings. These reactions are fundamental in constructing biaryl systems and conjugated polymers, which are essential components in pharmaceuticals and optoelectronic materials. The latest advancements in this area have shown that derivatives of this compound can be integrated into drug candidates targeting neurological disorders and infectious diseases.

The synthesis of Naphthalene, 6-ethynyl-1,2,3,4-tetrahydro- involves multi-step organic transformations that highlight its synthetic utility. Starting from commercially available naphthalene derivatives, the introduction of the ethynyl group can be achieved through various methods, including lithiation followed by reaction with terminal alkynes or direct functionalization using copper or nickel catalysts. These synthetic routes have been optimized to ensure high yields and purity, making the compound accessible for further research and industrial applications.

From a materials science perspective, Naphthalene derivatives like Naphthalene, 6-ethynyl-1,2,3,4-tetrahydro- exhibit interesting electronic properties due to their conjugated systems. Researchers have explored its potential as a building block for organic semiconductors and light-emitting diodes (OLEDs). The ability to modify its structure allows for fine-tuning of electronic characteristics such as charge transportability and luminescence efficiency. Recent studies have demonstrated that thin films derived from this compound can be used in flexible electronics and photovoltaic devices.

The pharmacological potential of Naphthalene, 6-ethynyl- 1,2,3,4-tetrahydro- has also been investigated in the context of drug delivery systems. Its molecular architecture provides opportunities for designing prodrugs that release active pharmaceutical ingredients (APIs) under specific physiological conditions. This approach has shown promise in enhancing bioavailability and reducing side effects associated with traditional formulations.

In conclusion, Naphthalene, 6- ethynyl- 1,2,3,4-tetrahydro- (CAS No. 408320- 46- 7) is a multifaceted compound with significant implications across pharmaceutical chemistry and materials science. Its unique reactivity and structural features make it a valuable tool for developing new drugs and advanced materials. As research continues to uncover its potential applications, Naphthalene, 6- ethynyl- 1,2,3,4-tetrahydro- (CAS No. 408320- 46- 7) is poised to play an increasingly important role in scientific innovation.